molecular formula C28H34BrN7O2 B304956 4-[(4-Bromobenzyl)oxy]-3-methoxybenzaldehyde (4,6-dipiperidin-1-yl-1,3,5-triazin-2-yl)hydrazone

4-[(4-Bromobenzyl)oxy]-3-methoxybenzaldehyde (4,6-dipiperidin-1-yl-1,3,5-triazin-2-yl)hydrazone

Cat. No. B304956
M. Wt: 580.5 g/mol
InChI Key: QPGWSBWJJHYJIC-NDZAJKAJSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[(4-Bromobenzyl)oxy]-3-methoxybenzaldehyde (4,6-dipiperidin-1-yl-1,3,5-triazin-2-yl)hydrazone is a chemical compound that has gained significant interest in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as BBOT and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of BBOT is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cellular processes. Specifically, BBOT has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. By inhibiting this enzyme, BBOT is able to prevent cancer cells from dividing and growing, ultimately leading to their death.
Biochemical and Physiological Effects:
In addition to its anti-cancer and anti-inflammatory properties, BBOT has been shown to have other biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. BBOT has also been shown to increase the production of reactive oxygen species (ROS) in cancer cells, which can lead to oxidative stress and cell death. Additionally, BBOT has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs, which may have implications for drug interactions.

Advantages and Limitations for Lab Experiments

One advantage of using BBOT in lab experiments is its high purity and reliability. The synthesis method for BBOT has been optimized to produce high yields of pure compound, making it a reliable source for research purposes. Additionally, BBOT has been extensively studied for its mechanism of action and biochemical effects, making it a well-characterized compound for use in experiments. However, one limitation of using BBOT in lab experiments is its potential toxicity. BBOT has been shown to have cytotoxic effects on some cell types, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on BBOT. One area of interest is the development of new cancer treatments based on the anti-cancer properties of BBOT. Additionally, further studies are needed to fully understand the mechanism of action of BBOT and its biochemical and physiological effects. Finally, studies are needed to determine the potential toxicity of BBOT and its implications for its use in clinical settings.

Synthesis Methods

BBOT can be synthesized through a multi-step process that involves the reaction of 4-bromobenzyl alcohol with 3-methoxybenzaldehyde in the presence of a base. The resulting product is then reacted with piperidine and triazine to form the final compound, BBOT. This synthesis method has been optimized to produce high yields of pure BBOT, making it a reliable source for research purposes.

Scientific Research Applications

BBOT has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer treatments. Additionally, BBOT has been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.

properties

Product Name

4-[(4-Bromobenzyl)oxy]-3-methoxybenzaldehyde (4,6-dipiperidin-1-yl-1,3,5-triazin-2-yl)hydrazone

Molecular Formula

C28H34BrN7O2

Molecular Weight

580.5 g/mol

IUPAC Name

N-[(E)-[4-[(4-bromophenyl)methoxy]-3-methoxyphenyl]methylideneamino]-4,6-di(piperidin-1-yl)-1,3,5-triazin-2-amine

InChI

InChI=1S/C28H34BrN7O2/c1-37-25-18-22(10-13-24(25)38-20-21-8-11-23(29)12-9-21)19-30-34-26-31-27(35-14-4-2-5-15-35)33-28(32-26)36-16-6-3-7-17-36/h8-13,18-19H,2-7,14-17,20H2,1H3,(H,31,32,33,34)/b30-19+

InChI Key

QPGWSBWJJHYJIC-NDZAJKAJSA-N

Isomeric SMILES

COC1=C(C=CC(=C1)/C=N/NC2=NC(=NC(=N2)N3CCCCC3)N4CCCCC4)OCC5=CC=C(C=C5)Br

SMILES

COC1=C(C=CC(=C1)C=NNC2=NC(=NC(=N2)N3CCCCC3)N4CCCCC4)OCC5=CC=C(C=C5)Br

Canonical SMILES

COC1=C(C=CC(=C1)C=NNC2=NC(=NC(=N2)N3CCCCC3)N4CCCCC4)OCC5=CC=C(C=C5)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.